Cas no 1219913-35-5 (5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

5-(3-Methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide is a pyrazolopyridine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structural features, including the methoxypropyl and 2-methylphenyl substituents, contribute to its unique physicochemical properties, such as enhanced solubility and binding affinity. The 3-oxo-pyrazolo[4,3-c]pyridine core offers a versatile scaffold for further functionalization, making it valuable in drug discovery. This compound exhibits stability under standard laboratory conditions and demonstrates compatibility with common synthetic protocols. Its well-defined molecular structure allows for precise characterization, facilitating research in target identification and mechanism-of-action studies. The compound's balanced lipophilicity and hydrogen-bonding capacity suggest potential utility in developing bioactive molecules.

5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide structure

1219913-35-5 structure

Product Name:5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

CAS No:1219913-35-5

MF:C₁₈H₂₀N₄O₃

MW:340.376403808594

CID:6223869

Update Time:2025-06-27

5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
- 5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
- Inchi： 1S/C18H20N4O3/c1-12-6-3-4-7-15(12)19-17(23)13-10-22(8-5-9-25-2)11-14-16(13)20-21-18(14)24/h3-4,6-7,10-11H,5,8-9H2,1-2H3,(H,19,23)(H,21,24)
- InChI Key： JGYOVSBXBKOGSY-UHFFFAOYSA-N
- SMILES： C1N(CCCOC)C=C(C(NC2=CC=CC=C2C)=O)C2=NNC(=O)C=12

5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5609-1077-2μmol	5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide	1219913-35-5	2μmol	$57.0	2023-09-09
Life Chemicals	F5609-1077-5μmol	5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide	1219913-35-5	5μmol	$63.0	2023-09-09
Life Chemicals	F5609-1077-10μmol	5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide	1219913-35-5	10μmol	$69.0	2023-09-09
Life Chemicals	F5609-1077-20μmol	5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide	1219913-35-5	20μmol	$79.0	2023-09-09
Life Chemicals	F5609-1077-1mg	5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide	1219913-35-5	1mg	$54.0	2023-09-09
Life Chemicals	F5609-1077-2mg	5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide	1219913-35-5	2mg	$59.0	2023-09-09
Life Chemicals	F5609-1077-3mg	5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide	1219913-35-5	3mg	$63.0	2023-09-09
Life Chemicals	F5609-1077-4mg	5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide	1219913-35-5	4mg	$66.0	2023-09-09
Life Chemicals	F5609-1077-5mg	5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide	1219913-35-5	5mg	$69.0	2023-09-09
Life Chemicals	F5609-1077-10mg	5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide	1219913-35-5	10mg	$79.0	2023-09-09

5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Recent Advances in the Study of 5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS: 1219913-35-5)

The compound 5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS: 1219913-35-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and inflammation-related pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of specific kinase targets, which are implicated in inflammatory and oncogenic processes. Structural-activity relationship (SAR) studies have revealed that the methoxypropyl and methylphenyl substituents play a critical role in enhancing binding affinity and selectivity. These insights have paved the way for the development of second-generation derivatives with improved potency and reduced off-target effects.

In addition to its kinase inhibitory properties, 5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies in rodent models of inflammation have demonstrated significant reductions in pro-inflammatory cytokine levels, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to delineate its effects on downstream signaling pathways.

The synthesis and scale-up of this compound have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing challenges associated with the complexity of the pyrazolopyridine core. These advancements are critical for facilitating large-scale production and enabling further clinical evaluation.

Looking ahead, the therapeutic potential of 5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide is being explored in combination therapies, particularly with existing kinase inhibitors and immunomodulatory agents. Early data suggest synergistic effects that could enhance treatment outcomes in complex diseases. However, further studies are needed to validate these findings and assess long-term safety profiles.

In conclusion, the ongoing research on 5-(3-methoxypropyl)-N-(2-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide underscores its versatility and potential as a therapeutic agent. Continued efforts in structural optimization, mechanistic elucidation, and clinical translation will be essential to fully realize its benefits in addressing unmet medical needs.